Cas no 887361-14-0 (2-(3,5-DICHLOROPHENYL)PIPERIDINE)

• Product Name: 2-(3,5-DICHLOROPHENYL)PIPERIDINE
• CAS No: 887361-14-0
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 5580579
• PubChem ID: 17390289
• Update Time: 2025-06-08

2-(3,5-DICHLOROPHENYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DICHLOROPHENYL)PIPERIDINE
• Piperidine, 2-(3,5-dichlorophenyl)-
• EN300-1153297
• DTXSID901301666
• 887361-14-0

• Inchi： 1S/C11H13Cl2N/c12-9-5-8(6-10(13)7-9)11-3-1-2-4-14-11/h5-7,11,14H,1-4H2
• InChI Key： WHPIGIJJCAIISO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1CCCCN1)Cl

Computed Properties

• Exact Mass: 229.0425048g/mol
• Monoisotopic Mass: 229.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 314.5±42.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3,5-DICHLOROPHENYL)PIPERIDINE

Research Brief on 2-(3,5-Dichlorophenyl)piperidine (CAS: 887361-14-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3,5-dichlorophenyl)piperidine (CAS: 887361-14-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This piperidine derivative, characterized by its dichlorophenyl substituent, has shown promising biological activities that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

Structural analysis reveals that the 3,5-dichlorophenyl group contributes to enhanced lipophilicity and membrane permeability, while the piperidine moiety provides a versatile platform for structural modifications. This combination makes 2-(3,5-dichlorophenyl)piperidine an attractive candidate for medicinal chemistry optimization. Current research has explored its interactions with various biological targets, including neurotransmitter receptors and microbial enzymes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3,5-dichlorophenyl)piperidine exhibit potent binding affinity to σ receptors, with Ki values in the low nanomolar range. This finding suggests potential applications in neuropsychiatric disorders, as σ receptors are implicated in depression, schizophrenia, and neurodegenerative conditions. The research team employed molecular docking simulations followed by in vitro binding assays to validate their computational predictions.

In antimicrobial research, 2-(3,5-dichlorophenyl)piperidine has shown activity against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed minimum inhibitory concentrations (MICs) of ≤8 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies.

Pharmacokinetic studies have begun to address the drug-like properties of this scaffold. Research conducted at multiple academic institutions has demonstrated that 2-(3,5-dichlorophenyl)piperidine derivatives generally exhibit favorable metabolic stability in human liver microsome assays, with half-lives exceeding 60 minutes for lead compounds. These findings, combined with acceptable cytotoxicity profiles in preliminary safety assessments, support further preclinical development.

The synthetic accessibility of 2-(3,5-dichlorophenyl)piperidine has also been a focus of recent investigations. A 2024 patent application disclosed an improved synthetic route that achieves the target compound in 72% overall yield from commercially available starting materials, representing a significant advancement over previous methods. This development could facilitate larger-scale production for further biological evaluation.

Future research directions for 2-(3,5-dichlorophenyl)piperidine include structure-activity relationship (SAR) studies to optimize selectivity for specific biological targets, as well as formulation development to address solubility challenges. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage discovery pipelines, indicating growing industry interest in its therapeutic potential.